2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C15H13BrF3N3O/c16-11-8-20-6-4-12(11)23-10-5-7-22(9-10)14-3-1-2-13(21-14)15(17,18)19/h1-4,6,8,10H,5,7,9H2
• InChI Key: TXZPULCITBIZOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=C(C=NC=C2)Br)C3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C15H13BrF3N3O
• Molecular Weight: 388.18 g/mol

Description

The compound “2-[3-(3-Bromopyridin-4-yl)oxypyrrolidin-1-yl]-6-(trifluoromethyl)pyridine” is a complex organic molecule that contains a pyrrolidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s widely used in medicinal chemistry to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors. Another method involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The structure of this compound is characterized by a pyrrolidine ring attached to a pyridine ring via an oxygen atom. The pyridine ring also has a bromine atom and a trifluoromethyl group attached to it.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups. Pyrrolidine derivatives are known for their ability to efficiently explore the pharmacophore space due to sp3-hybridization.

Future Directions

The future directions in the study of this compound could involve exploring its potential biological activity and optimizing its synthesis. Pyrrolidine derivatives are of great interest in drug discovery due to their versatile scaffold.